Cas no 97018-15-0 (10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine)
97018-15-0 structure
Product Name:10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
CAS No:97018-15-0
MF:C21H26N2OS
MW:354.508944034576
CID:1988159
PubChem ID:3024720
Update Time:2025-04-21
10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine Chemical and Physical Properties
Names and Identifiers
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- 10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
- 10-[3-(4-methoxypiperidin-1-yl)propyl]phenothiazine
- Phenothiazine, 10-(3-(4-methoxypiperidino)propyl)-
- DTXSID60242666
- BRN 0762042
- 10-(3-(4-Methoxypiperidino)propyl)phenothiazine
- DTXCID90165157
- 97018-15-0
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- Inchi: 1S/C21H26N2OS/c1-24-17-11-15-22(16-12-17)13-6-14-23-18-7-2-4-9-20(18)25-21-10-5-3-8-19(21)23/h2-5,7-10,17H,6,11-16H2,1H3
- InChI Key: XGLRHXDUOQZXGK-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCC(CC1)OC
Computed Properties
- Exact Mass: 354.17658463Da
- Monoisotopic Mass: 354.17658463Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 41Ų
10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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